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Compound of Interest

Compound Name: SRT 2104

Cat. No.: B1681106

Essential Safety and Handling Guide for SRT 2104

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY DIAGNOSTIC OR
THERAPEUTIC USE.

This document provides critical safety and logistical information for researchers, scientists, and
drug development professionals handling SRT 2104, a selective SIRT1 activator. Adherence to
these guidelines is essential for ensuring laboratory safety and maintaining the integrity of
experimental outcomes.

SRT 2104 is a potent and selective activator of Sirtuin 1 (SIRT1), a NAD+-dependent
deacetylase involved in various cellular processes, including stress resistance, metabolism,
and aging.[1] Its experimental nature necessitates cautious handling and a thorough
understanding of its properties.

Chemical and Physical Properties
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Chemical Name

4-methyl-N-[2-[3-(4-
morpholinylmethyl)imidazo[2,1-b]thiazol-6-
yl]phenyl]-2-(3-pyridinyl)-5-thiazolecarboxamide

Molecular Formula C26H24N602S2
Molecular Weight 516.6 g/mol
Appearance Crystalline solid
Purity =98%

Storage Temperature -20°C

Solubility

Soluble in DMSO (approx. 2 mg/ml) and
dimethyl formamide (DMF). Slightly soluble in
ethanol and PBS (pH 7.2).

Data sourced from multiple chemical suppliers.[2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling SRT 2104 to

minimize exposure risk.

PPE Category

Specification

Eye Protection

Safety goggles with side-shields.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile).

Skin and Body Protection

Impervious clothing, such as a lab coat. Ensure

full coverage of exposed skin.

Respiratory Protection

A suitable respirator should be used when
handling the powder form or if adequate
ventilation is not available. Use in a well-

ventilated area or a chemical fume hood.
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Operational Plan: Handling and Storage

Strict adherence to the following procedures is crucial for the safe handling and storage of SRT
2104.

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.
o Store the container tightly sealed in a cool, well-ventilated area at -20°C.[2]
o Keep away from direct sunlight and sources of ignition.

e Incompatible with strong acids/alkalis and strong oxidizing/reducing agents.

Preparation of Stock Solutions:

e Handle the solid compound in a chemical fume hood to avoid inhalation of dust.

o To prepare a stock solution, dissolve the crystalline solid in an appropriate solvent like
DMSO.[2] For example, a 10 mM stock solution can be prepared by dissolving 5.17 mg of
SRT 2104 in 1 mL of DMSO.

» For cell-based assays, further dilutions should be made in the appropriate cell culture
medium immediately before use.[2]

» When preparing aqueous solutions, be aware that SRT 2104 has limited solubility. It is not
recommended to store aqueous solutions for more than one day.[2]

Emergency Procedures

In the event of exposure, follow these first-aid measures immediately.
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Exposure Route First-Aid Measures

Move the victim to fresh air and keep them at

If Inhaled . " .
rest in a position comfortable for breathing.
Wash the affected area with plenty of soap and
If on Skin water. Take off contaminated clothing and wash
it before reuse.
Rinse cautiously with water for several minutes.
If in Eyes Remove contact lenses, if present and easy to
do. Continue rinsing.
Rinse mouth. Do not induce vomiting. Seek
If Ingested

immediate medical attention.

Disposal Plan
Dispose of SRT 2104 and any contaminated materials in accordance with local, state, and

federal regulations.

e Unused Product: Unused SRT 2104 should be disposed of as chemical waste. Do not
discard it in the regular trash or down the drain.

» Contaminated Materials: All disposable labware (e.g., pipette tips, tubes, gloves) that has
come into contact with SRT 2104 should be collected in a designated, sealed hazardous
waste container.

o Spills: In case of a spill, wear full personal protective equipment. Absorb the spill with an inert
material (e.g., vermiculite, sand) and collect it in a sealed container for disposal as
hazardous waste. Decontaminate the spill area with a suitable solvent (e.g., ethanol).

Experimental Protocols and Visualizations
In Vitro Cell-Based Assay Workflow

The following is a general workflow for treating cultured cells with SRT 2104.
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Caption: Workflow for in vitro cell treatment with SRT 2104.
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SRT 2104 Signaling Pathway

SRT 2104 activates SIRT1, which then deacetylates a variety of protein substrates to modulate
their activity. This leads to a cascade of downstream cellular effects.
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Caption: Simplified signaling pathway of SRT 2104 via SIRT1 activation.

Disclaimer: This information is based on currently available safety data and research protocols.
It is not exhaustive and should be used as a guide in conjunction with your institution's safety
policies and a comprehensive literature review. Always exercise caution and use professional

judgment when handling any research chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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